Cas no 1803359-12-7 (Potassium trifluoro(2,3,6-trichlorophenyl)boranuide)

• Product Name: Potassium trifluoro(2,3,6-trichlorophenyl)boranuide
• CAS No: 1803359-12-7
• MF: C₆H₂BCl₃F₃K
• MW: 287.343590259552
• CID: 5672891
• PubChem ID: 165985319
• Update Time: 2025-06-13

Potassium trifluoro(2,3,6-trichlorophenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(2,3,6-trichlorophenyl)borate
• 1803359-12-7
• potassium trifluoro(2,3,6-trichlorophenyl)boranuide
• EN300-26622084
• Potassium trifluoro(2,3,6-trichlorophenyl)boranuide

• Inchi： 1S/C6H2BCl3F3.K/c8-3-1-2-4(9)6(10)5(3)7(11,12)13;/h1-2H;/q-1;+1
• InChI Key： WXLLEVHGYCNTIV-UHFFFAOYSA-N
• SMILES： [K+].ClC1C(=CC=C(C=1[B-](F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 285.890429g/mol
• Monoisotopic Mass: 285.890429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro(2,3,6-trichlorophenyl)boranuide

Comprehensive Overview of Potassium Trifluoro(2,3,6-trichlorophenyl)boranuide (CAS No. 1803359-12-7)

Potassium trifluoro(2,3,6-trichlorophenyl)boranuide (CAS No. 1803359-12-7) is a specialized organoboron compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as a borate salt, is widely used in organic synthesis, catalysis, and material science. Its molecular structure, featuring a trifluoroborate anion and a trichlorophenyl group, makes it a valuable reagent for researchers and industrial chemists alike.

One of the most frequently asked questions about Potassium trifluoro(2,3,6-trichlorophenyl)boranuide is its role in Suzuki-Miyaura cross-coupling reactions. This compound serves as a stable and efficient boron source, enabling the formation of carbon-carbon bonds under mild conditions. Its stability in air and moisture, compared to other boron reagents, makes it a preferred choice for synthetic chemists. Additionally, its compatibility with a wide range of functional groups has led to its adoption in pharmaceutical research, where precision and reliability are paramount.

The growing interest in sustainable chemistry has also highlighted the importance of compounds like Potassium trifluoro(2,3,6-trichlorophenyl)boranuide. Researchers are increasingly exploring its potential in green synthesis and catalytic processes that minimize waste and energy consumption. Its ability to participate in atom-economical reactions aligns with the global shift toward environmentally friendly chemical practices. This has led to a surge in publications and patents featuring this compound, particularly in the context of renewable energy and biodegradable materials.

Another area of interest is the compound's application in advanced materials. The trichlorophenyl moiety in Potassium trifluoro(2,3,6-trichlorophenyl)boranuide contributes to its electronic properties, making it useful in the development of organic semiconductors and photovoltaic devices. As the demand for flexible electronics and lightweight materials grows, this compound is being investigated for its role in next-generation technologies. Its compatibility with polymer matrices and nanomaterials further expands its potential applications.

Safety and handling of Potassium trifluoro(2,3,6-trichlorophenyl)boranuide are also common topics of discussion. While it is generally considered stable under standard laboratory conditions, proper storage and handling protocols are essential to maintain its integrity. Researchers often inquire about its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF), as well as its thermal stability. These properties are critical for optimizing reaction conditions and ensuring reproducible results.

In summary, Potassium trifluoro(2,3,6-trichlorophenyl)boranuide (CAS No. 1803359-12-7) is a multifaceted compound with broad applicability in modern chemistry. Its relevance to cross-coupling reactions, sustainable synthesis, and advanced materials underscores its importance in both academic and industrial settings. As research continues to uncover new uses for this reagent, its role in shaping the future of chemical innovation remains undeniable.